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Compound of Interest

Compound Name: Dibutyl sulfide

Cat. No.: B166003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibutyl sulfide, a symmetric thioether, is an organosulfur compound with the chemical formula

C₈H₁₈S.[1][2] Also known as butyl sulfide or 1-(butylsulfanyl)butane, it is a colorless to pale

yellow liquid with a characteristic herbaceous, green, garlic-like odor.[3][4] This compound is

found naturally in some foods, such as raw cabbage and cooked beef, and is utilized as a

flavoring agent.[3] In the laboratory and industrial settings, dibutyl sulfide serves as a solvent,

a reagent in organic synthesis, and an intermediate for producing various materials, including

pharmacological drugs, chemical-resistant polymers, and lubricant additives.

Molecular Structure and Formula
Dibutyl sulfide consists of a central sulfur atom bonded to two n-butyl groups. The molecule is

an aliphatic sulfide.

Molecular Formula: C₈H₁₈S

SMILES: CCCCSCCCC

InChI Key: HTIRHQRTDBPHNZ-UHFFFAOYSA-N

Below is a diagram illustrating the molecular structure of dibutyl sulfide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b166003?utm_src=pdf-interest
https://www.benchchem.com/product/b166003?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-sulfide
https://www.chemscene.com/product/544-40-1-cs-0255960.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0738088.htm
https://www.dimethyl-disulfide.net/knowledge/information/what-is-dibutyl-sulfide-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0738088.htm
https://www.benchchem.com/product/b166003?utm_src=pdf-body
https://www.benchchem.com/product/b166003?utm_src=pdf-body
https://www.benchchem.com/product/b166003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure of Dibutyl Sulfide

Physicochemical Properties
A summary of the key physical and chemical properties of dibutyl sulfide is presented in the

table below. This data is essential for its handling, storage, and application in various

experimental and industrial processes.

Property Value Reference

Molecular Weight 146.29 g/mol

Appearance Colorless to pale yellow liquid

Odor
Herbaceous, green, garlic,

onion-like

Melting Point -76 °C

Boiling Point 188-189 °C

Density 0.838 g/mL at 25 °C

Refractive Index n20/D 1.452

Flash Point 65.56 °C (150.01 °F)

Vapor Pressure 5.17 mmHg at 37.7 °C

Vapor Density 5.07 (vs air)

Solubility

Slightly miscible with water;

Miscible with olive oil and

almond oil

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of dibutyl sulfide.
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Spectroscopic Data Key Features Reference

Mass Spectrometry (GC-MS)

m/z peaks at 61.0 (99.99%),

56.0 (95.56%), 29.0 (51.67%),

41.0 (48.73%), 146.0 (33.32%)

Infrared (IR) Spectrum
Data available from NIST

Chemistry WebBook

Experimental Protocols
Synthesis of Dibutyl Sulfide
Dibutyl sulfide can be synthesized via the reaction of an alkyl halide with a sulfur source. A

common laboratory-scale synthesis involves the reaction of n-butyl bromide with sodium

sulfide.

Method 1: From Butyl Bromide and Sodium Sulfide

This method involves the reaction of butyl bromide and sodium sulfide in boiling ethanol.

Reactants:

n-Butyl bromide

Sodium sulfide

Ethanol (solvent)

Procedure:

Dissolve sodium sulfide in ethanol.

Add n-butyl bromide to the solution.

Heat the mixture to boiling and reflux for a specified time.

After cooling, the product can be isolated through extraction and purified by distillation.
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Method 2: Detailed Protocol with Sodium Sulfide Nonahydrate

A more detailed procedure is provided below:

Reactants:

1.5 mole of sodium sulfide nonahydrate

2 moles of n-butyl bromide

250 ml of water

50 ml of methanol

Apparatus:

Three-necked flask

Reflux condenser

Dropping funnel

Stirrer

Procedure:

Dissolve 1.5 mole of sodium sulfide nonahydrate in 250 ml of water and 50 ml of methanol

in the three-necked flask.

Add 2 moles of n-butyl bromide to the mixture via the dropping funnel.

Boil the mixture under reflux with very vigorous stirring for 5 hours.

After cooling, extract the reaction mixture with ether.

Separate the ethereal layer and extract the aqueous solution several more times with

ether.
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Combine the organic phases and wash with 10% sodium carbonate solution and then with

water.

Dry the organic layer with calcium chloride.

Distill the dibutyl sulfide. The expected yield is around 70%, with a boiling point of 75 °C

at 10 mmHg.

The following diagram illustrates the general workflow for the synthesis of dibutyl sulfide.
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Synthesis Workflow of Dibutyl Sulfide
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Synthesis Workflow of Dibutyl Sulfide

Applications
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Dibutyl sulfide has a range of applications in both research and industry:

Flavoring Agent: It is used as a flavoring agent in the food industry.

Organic Synthesis: It serves as a solvent and a reagent in various organic reactions.

Intermediate: It is an intermediate in the synthesis of:

Property-enhancing additives

Pharmacological drugs

Chemical resistant polymers

Detergents and rubber antioxidants

Other Industrial Uses: It is also employed as an agricultural intermediate, a sulfiding agent, a

refinery catalyst, a lubricant additive, a gas odorant, and a processing aid in mining.

Safety and Handling
Dibutyl sulfide is a combustible liquid and can cause skin and serious eye irritation. It may

also be harmful if swallowed and enters the airways. Proper personal protective equipment,

including gloves and eye protection, should be worn when handling this chemical. It should be

stored in a well-ventilated place, away from heat, sparks, and open flames.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.dimethyl-disulfide.net/knowledge/information/what-is-dibutyl-sulfide-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.benchchem.com/product/b166003#dibutyl-sulfide-molecular-structure-and-formula
https://www.benchchem.com/product/b166003#dibutyl-sulfide-molecular-structure-and-formula
https://www.benchchem.com/product/b166003#dibutyl-sulfide-molecular-structure-and-formula
https://www.benchchem.com/product/b166003#dibutyl-sulfide-molecular-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166003?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

